molecular formula C13H14N2O3 B8338778 N-(6-Cyanomethyl-3,4-methylenedioxyphenethyl) acetamide

N-(6-Cyanomethyl-3,4-methylenedioxyphenethyl) acetamide

Cat. No.: B8338778
M. Wt: 246.26 g/mol
InChI Key: IWBARSKXARKAAE-UHFFFAOYSA-N
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Description

N-(6-Cyanomethyl-3,4-methylenedioxyphenethyl) acetamide is a useful research compound. Its molecular formula is C13H14N2O3 and its molecular weight is 246.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H14N2O3

Molecular Weight

246.26 g/mol

IUPAC Name

N-[2-[6-(cyanomethyl)-1,3-benzodioxol-5-yl]ethyl]acetamide

InChI

InChI=1S/C13H14N2O3/c1-9(16)15-5-3-11-7-13-12(17-8-18-13)6-10(11)2-4-14/h6-7H,2-3,5,8H2,1H3,(H,15,16)

InChI Key

IWBARSKXARKAAE-UHFFFAOYSA-N

Canonical SMILES

CC(=O)NCCC1=CC2=C(C=C1CC#N)OCO2

Origin of Product

United States

Synthesis routes and methods

Procedure details

4.7 g of N-(6-chloromethyl-3,4-methylenedioxyphenethyl) acetamide was dissolved in 10 ml of DMSO and 1.32 g (0.028 mole) of sodium cyanide added to the stirred solution. Within a few minutes, the temperature rose from 25° to 32° C. After 1.5 hrs at ambient temperature the mixture was poured into ice and water. The suspension was extracted with three 50-ml portions of benzene. The benzene layers were washed with saturated brine six times, then with water, the solution dried, and the solvent distilled in the rotary evaporator leaving the above-named product as a crystalline solid, m.p. 153.3-155.5.
Name
N-(6-chloromethyl-3,4-methylenedioxyphenethyl) acetamide
Quantity
4.7 g
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
1.32 g
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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